Cas no 1806606-12-1 (2-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 2-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1806606-12-1
• MF: C₁₃H₁₄F₂O₆
• MW: 304.243471622467
• CID: 4941524
• Update Time: 2025-10-30

2-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H14F2O6/c1-20-10(16)5-3-7-2-4-8(11(17)12(18)19)9(6-7)21-13(14)15/h2,4,6,11,13,17H,3,5H2,1H3,(H,18,19)
• InChI Key： GAKODSXNDHNXRW-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C(C(=O)O)O)CCC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 363
• XLogP3: 1.8
• Topological Polar Surface Area: 93.1

Additional information on 2-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 2-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806606-12-1)

2-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy and methoxy-3-oxopropyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in modulating enzyme activity and improving metabolic stability.

The compound's CAS number 1806606-12-1 serves as a critical identifier for regulatory and scientific databases. Its molecular structure combines a mandelic acid backbone with functionalized side chains, offering versatility in synthetic chemistry. Recent studies highlight its role in developing fluorinated pharmaceuticals, a growing trend in medicinal chemistry aimed at enhancing drug efficacy and pharmacokinetics. Fluorination, as seen in the difluoromethoxy moiety, is a key strategy to improve membrane permeability and metabolic resistance.

In the context of green chemistry, 2-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid aligns with the demand for sustainable synthetic routes. Researchers are exploring catalytic methods to optimize its production, reducing waste and energy consumption. This focus resonates with industry priorities, as evidenced by rising searches for "eco-friendly fluorination techniques" and "efficient carboxylate derivatives synthesis." The compound's methoxy-3-oxopropyl group further enables derivatization for tailored applications.

From an analytical perspective, advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing this compound. Its stereochemistry and purity are critical parameters, especially for pharmaceutical use. Online queries such as "HPLC methods for mandelic acid derivatives" reflect the need for robust quality control protocols. The compound's acidic proton and ester functionality also make it amenable to further modifications, expanding its utility.

Emerging trends in precision medicine and small-molecule therapeutics have spurred interest in CAS 1806606-12-1. Its structural motifs are relevant to protease inhibitors and receptor modulators, addressing unmet medical needs. Discussions in scientific forums often link such compounds to "next-generation anti-inflammatory agents" or "targeted metabolic regulators," highlighting its interdisciplinary appeal. The difluoromethoxy group, in particular, is noted for its ability to fine-tune electronic properties in drug design.

In agrochemical applications, derivatives of 2-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid show promise as plant growth regulators or pesticide intermediates. The agriculture sector's shift toward "low-residue crop protection" aligns with the compound's potential for biodegradable formulations. Searches for "fluorinated agrochemicals" underscore the industry's focus on efficacy and environmental safety, where this compound could play a pivotal role.

To summarize, 2-(Difluoromethoxy)-4-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806606-12-1) represents a multifaceted tool for modern chemistry. Its integration into drug discovery pipelines, sustainable synthesis, and material science exemplifies its broad relevance. As research progresses, this compound is poised to address challenges in bioavailability, selectivity, and environmental impact, making it a subject of enduring scientific and industrial interest.